Cas no 160705-95-3 (2(1H)-Pyrimidinone,4-amino-1-[(2R,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[(2R,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-
• CAS No: 160705-95-3
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 1339701
• Update Time: 2024-08-17

2(1H)-Pyrimidinone,4-amino-1-[(2R,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[(2R,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-
• 2(1H)-Pyrimidinone, 4-amino-1-[(2R,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-

• Inchi： 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-14-7(3-12)15-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7+/m0/s1
• InChI Key： RYMCFYKJDVMSIR-NKWVEPMBSA-N
• SMILES： C1(=O)N([C@@H]2CO[C@@H](CO)S2)C=CC(N)=N1

Computed Properties

• Exact Mass: 229.05223

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 475.4±55.0 °C(Predicted)
• PSA: 88.15
• pka: 13.83±0.10(Predicted)